methyl 5-(((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)methyl)furan-2-carboxylate

Specification

• CAS No.: 1058238-65-5
• Molecular Formula: C12H11N5O3S
• Molecular Weight: 305.31
• IUPAC Name: methyl 5-[(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylmethyl]furan-2-carboxylate
• Standard InChI: InChI=1S/C12H11N5O3S/c1-17-10-9(15-16-17)11(14-6-13-10)21-5-7-3-4-8(20-7)12(18)19-2/h3-4,6H,5H2,1-2H3
• Standard InChI Key: HNXIMZNUNDIGIV-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC=N2)SCC3=CC=C(O3)C(=O)OC)N=N1

Introduction

Methyl 5-(((3-methyl-3H-triazolo[4,5-d]pyrimidin-7-yl)thio)methyl)furan-2-carboxylate is a complex organic compound that combines elements of triazolopyrimidine and furan rings with a carboxylate ester group. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be explored through various structural modifications and substitutions.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the triazolopyrimidine core and its subsequent modification to introduce the thio group, followed by coupling with a furan-2-carboxylate derivative. The specific synthesis route might involve nucleophilic substitution reactions and could utilize reagents like carbon disulfide for introducing sulfur-containing groups.

Biological Activity

While specific biological activity data for this exact compound are not available in the search results, compounds with similar structures have shown promise in various biological assays. For instance, triazolopyrimidine derivatives have been explored for their potential as signal transduction modulators. The presence of a furan ring could also contribute to biological activity, as furan derivatives are known for their pharmacological properties.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Biological Activity
3-Methyl-3H-triazolo[4,5-d]pyrimidine-7-thiol	C5H5N5S	167.19 g/mol	Anticancer/Anti-inflammatory
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Complex	Not specified	Anti-inflammatory (5-LOX inhibitor)
Methyl 5-(((3-methyl-3H-triazolo[4,5-d]pyrimidin-7-yl)thio)methyl)furan-2-carboxylate	Not specified	Not specified	Potential anticancer/anti-inflammatory